Cas no 2228211-98-9 (tert-butyl N-2-amino-1-(3-bromopyridin-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(3-bromopyridin-2-yl)ethylcarbamate
• CAS No: 2228211-98-9
• MF: C₁₂H₁₈BrN₃O₂
• MW: 316.194221973419
• CID: 5836994
• PubChem ID: 165799122
• Update Time: 2025-10-17

tert-butyl N-2-amino-1-(3-bromopyridin-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(3-bromopyridin-2-yl)ethylcarbamate
• 2228211-98-9
• tert-butyl N-[2-amino-1-(3-bromopyridin-2-yl)ethyl]carbamate
• EN300-1889859

• Inchi： 1S/C12H18BrN3O2/c1-12(2,3)18-11(17)16-9(7-14)10-8(13)5-4-6-15-10/h4-6,9H,7,14H2,1-3H3,(H,16,17)
• InChI Key： WUWWKFXSAAIJTB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 315.05824g/mol
• Monoisotopic Mass: 315.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-1-(3-bromopyridin-2-yl)ethylcarbamate

Recent Advances in the Application of tert-Butyl N-2-amino-1-(3-bromopyridin-2-yl)ethylcarbamate (CAS: 2228211-98-9) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-2-amino-1-(3-bromopyridin-2-yl)ethylcarbamate (CAS: 2228211-98-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromopyridine and carbamate functional groups, serves as a versatile intermediate in the synthesis of various biologically active compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the key areas of research involving this compound is its role as a building block in the synthesis of targeted protein degraders, such as PROTACs (Proteolysis Targeting Chimeras). A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient incorporation of tert-butyl N-2-amino-1-(3-bromopyridin-2-yl)ethylcarbamate into PROTAC molecules designed to target oncogenic proteins. The bromopyridine moiety was found to enhance binding affinity to specific E3 ubiquitin ligases, thereby improving the efficiency of protein degradation.

In addition to its applications in PROTAC development, this compound has also been investigated for its utility in the synthesis of kinase inhibitors. A recent preprint on bioRxiv (2024) described the use of tert-butyl N-2-amino-1-(3-bromopyridin-2-yl)ethylcarbamate as a key intermediate in the preparation of novel BTK (Bruton's tyrosine kinase) inhibitors. The study reported that derivatives of this compound exhibited improved selectivity and potency compared to existing inhibitors, suggesting its potential in the treatment of B-cell malignancies.

From a synthetic chemistry perspective, the compound's stability and reactivity have been the subject of several methodological studies. A 2023 paper in Organic Letters detailed an optimized protocol for the large-scale synthesis of tert-butyl N-2-amino-1-(3-bromopyridin-2-yl)ethylcarbamate, addressing previous challenges in yield and purity. The authors reported achieving >95% purity at multi-gram scale, which is critical for its application in pharmaceutical development.

Looking forward, the unique structural features of tert-butyl N-2-amino-1-(3-bromopyridin-2-yl)ethylcarbamate continue to inspire new applications in drug discovery. Its dual functionality as both a hydrogen bond donor and acceptor, combined with the reactivity of the bromopyridine group, makes it a valuable scaffold for medicinal chemistry. Ongoing research is exploring its potential in other areas, including the development of covalent inhibitors and radiopharmaceuticals.

In conclusion, the compound 2228211-98-9 represents an important tool in modern drug discovery, with demonstrated applications across multiple therapeutic areas. As synthetic methodologies continue to improve and new biological targets are identified, we can expect to see expanded use of this versatile intermediate in pharmaceutical research and development.